Cas no 105409-93-6 (3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-)

• Product Name: 3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-
• CAS No: 105409-93-6
• MF: C₁₉H₁₂N₂O₂
• MW: 300.310784339905
• CID: 1153289
• Update Time: 2024-07-27

3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(4-benzoylphenoxy)-

• Inchi： 1S/C19H12N2O2/c20-13-16-7-4-12-21-19(16)23-17-10-8-15(9-11-17)18(22)14-5-2-1-3-6-14/h1-12H
• InChI Key： QAMFDBJLVGELAG-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=C(C(=O)C3=CC=CC=C3)C=C2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 300.08996

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 477.7±40.0 °C(Predicted)
• PSA: 62.98
• pka: -1.06±0.22(Predicted)